Cas no 2171425-79-7 (4-(2S)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid)

• Product Name: 4-(2S)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid
• CAS No: 2171425-79-7
• MF: C₂₆H₃₂N₂O₇
• MW: 484.541487693787
• CID: 6258389
• PubChem ID: 165879280
• Update Time: 2025-08-02

4-(2S)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid
• 4-[(2S)-3-(tert-butoxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-hydroxybutanoic acid
• EN300-1516147
• 2171425-79-7

• Inchi： 1S/C26H32N2O7/c1-26(2,3)35-15-21(23(30)27-13-12-22(29)24(31)32)28-25(33)34-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20-22,29H,12-15H2,1-3H3,(H,27,30)(H,28,33)(H,31,32)/t21-,22?/m0/s1
• InChI Key： OHEWTNQMNCEJEZ-HMTLIYDFSA-N
• SMILES： O(C(N[C@H](C(NCCC(C(=O)O)O)=O)COC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 484.22095136g/mol
• Monoisotopic Mass: 484.22095136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 134Ų

Additional information on 4-(2S)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid

4-(2S)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic Acid: A Comprehensive Overview

The compound 4-(2S)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid, identified by the CAS number 2171425-79-7, is a highly specialized molecule with significant applications in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which includes a tert-butoxy group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amino acid derivative. Its stereochemistry at the 2S position adds another layer of complexity and specificity to its properties.

The structure of this compound is designed to facilitate various chemical reactions, particularly in peptide synthesis. The Fmoc group is widely recognized as a robust protecting group for amino acids, ensuring stability during reaction conditions while allowing controlled deprotection under specific acidic or enzymatic conditions. The tert-butoxy group further enhances the molecule's versatility, providing additional steric hindrance and solubility characteristics. These features make it an invaluable tool in the synthesis of complex peptides and proteins.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Researchers have explored its role in the synthesis of bioactive peptides, where its stereochemistry plays a critical role in determining the biological activity of the final product. The ability to precisely control the stereochemistry during synthesis has led to significant advancements in drug design, particularly in the context of enantiomerically pure compounds.

In addition to its role in peptide synthesis, this compound has also been investigated for its potential in materials science. Its unique structure allows for the creation of self-assembling peptides, which have applications in nanotechnology and biomaterials. These self-assembling properties are attributed to the interplay between the hydrophobic tert-butoxy group and the polar Fmoc group, creating a balance that promotes ordered aggregation at the molecular level.

The synthesis of this compound involves a multi-step process that requires meticulous control over reaction conditions. Key steps include the selective protection of amino groups using Fmoc chemistry and the precise installation of the tert-butoxy substituent. Recent advancements in catalytic asymmetric synthesis have further streamlined these processes, enabling higher yields and improved stereoselectivity.

From an analytical standpoint, this compound presents unique challenges due to its complex structure. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm its identity and purity. The integration of these analytical methods with computational modeling has significantly enhanced our understanding of its molecular properties and behavior under various conditions.

In conclusion, 4-(2S)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid is a versatile and sophisticated molecule with wide-ranging applications in chemistry and biology. Its intricate structure, combined with cutting-edge synthetic methodologies, positions it as a key player in advancing both fundamental research and applied technologies.